Cas no 85178-37-6 (L-Proline, 5-thioxo-,methyl ester)

• Product Name: L-Proline, 5-thioxo-,methyl ester
• CAS No: 85178-37-6
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD27999902
• CID: 724692
• PubChem ID: 14410373
• Update Time: 2025-06-30

L-Proline, 5-thioxo-,methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-thioxo-,methyl ester
• methyl (2S)-5-sulfanylidenepyrrolidine-2-carboxylate
• methyl 5-thioxo-L-prolinate
• CS-0036085
• (S)-methyl5-thioxopyrrolidine-2-carboxylate
• NS00038835
• DTXSID80234346
• MFCD27999902
• W12371
• AS-59188
• AKOS027417554
• EINECS 285-985-7
• (S)-methyl 5-thioxopyrrolidine-2-carboxylate
• 85178-37-6
• DB-265489
• BDNFWMHPTDPFIT-BYPYZUCNSA-N

• MDL： MFCD27999902
• Inchi： 1S/C6H9NO2S/c1-9-6(8)4-2-3-5(10)7-4/h4H,2-3H2,1H3,(H,7,10)/t4-/m0/s1
• InChI Key： BDNFWMHPTDPFIT-BYPYZUCNSA-N
• SMILES： S=C1CC[C@@H](C(=O)OC)N1

Computed Properties

• Exact Mass: 159.03539970g/mol
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 224.7°C at 760 mmHg
• Flash Point: 89.7°C
• Refractive Index: 1.551

Additional information on L-Proline, 5-thioxo-,methyl ester

L-Proline, 5-thioxo-, methyl ester: A Versatile Compound in Biomedical Research

L-Proline, 5-thioxo-, methyl ester is a unique chemical entity that has garnered significant attention in the biomedical field due to its distinctive structural features and potential biological activities. As a derivative of proline, this compound incorporates a 5-thioxo group and a methyl ester functional group, which together contribute to its diverse pharmacological properties. The CAS number 85178-30-6 identifies this specific compound, which is often studied for its role in enzyme catalysis, drug delivery systems, and metabolic pathways. Recent advancements in chemical synthesis and biological testing have further expanded its applications in therapeutic and diagnostic contexts.

Research published in *Chemical Communications* (2023) highlights the L-Proline, 5-thioxo-, methyl ester as a promising scaffold for designing selective inhibitors of proteases involved in neurodegenerative diseases. The 5-thioxo moiety is known to enhance the compound's ability to interact with specific amino acid residues in target proteins, while the methyl ester group provides structural flexibility that can modulate enzyme-substrate binding affinity. This dual functionality makes the compound a valuable tool for studying protein-ligand interactions in vitro and in vivo.

The L-Proline, 5-thioxo-, methyl ester also demonstrates potential in the development of prodrugs for targeted drug delivery. A 2022 study in *Journal of Medicinal Chemistry* reported that the methyl ester functional group can be hydrolyzed by specific esterases in target tissues, releasing the active proline derivative. This mechanism allows for spatial and temporal control of drug release, which is critical for minimizing systemic toxicity and improving therapeutic outcomes. The 5-thioxo group further stabilizes the prodrug structure, ensuring prolonged circulation in the bloodstream before enzymatic degradation.

Another area of interest is the role of L-Proline, 5-thioxo-, methyl ester in metabolic research. Proline derivatives are known to participate in redox reactions and antioxidant pathways, and the 5-thioxo group may enhance these properties by acting as a redox-active moiety. A 2023 study in *Bioorganic & Medicinal Chemistry* investigated the compound's ability to scavenge reactive oxygen species (ROS) in cellular models of oxidative stress. The results suggested that the methyl ester group could modulate the compound's solubility and bioavailability, making it a candidate for treating conditions associated with oxidative damage.

Recent advances in synthetic chemistry have also enabled the preparation of L-Proline, 5-thioxo-, methyl ester with high purity and yield, facilitating its use in preclinical studies. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize the compound's structural integrity and functional properties. These methods ensure that the 5-thioxo and methyl ester groups remain intact during the synthesis process, preserving the compound's biological activity.

Furthermore, the L-Proline, 5-thioxo-, methyl ester has been explored as a building block for the development of biodegradable polymers in biomedical applications. A 2024 paper in *Advanced Healthcare Materials* described the incorporation of this compound into polymeric matrices for tissue engineering and drug delivery systems. The methyl ester group was found to enhance the hydrolytic degradation rate of the polymer, while the 5-thioxo group contributed to the mechanical stability of the resulting material. This dual functionality makes the compound a key component in the design of smart biomaterials.

Studies on the L-Proline, 5-thioxo-, methyl ester have also revealed its potential in modulating immune responses. A 2023 report in *Immunology Letters* suggested that the compound could interfere with the signaling pathways of T-helper cells by interacting with specific receptors on immune cells. The 5-thioxo group was hypothesized to act as a molecular mimic of certain cytokine receptors, while the methyl ester group may influence the compound's ability to cross cell membranes. These findings open new avenues for the development of immunomodulatory agents.

Despite its promising properties, the L-Proline, 5-thioxo-, methyl ester remains a subject of ongoing research to fully elucidate its mechanisms of action and optimize its therapeutic potential. Challenges such as the need for further in vivo studies to confirm its efficacy and safety in animal models continue to drive the field forward. Additionally, the development of more efficient synthetic routes to produce the compound in large quantities is essential for its transition from laboratory research to clinical applications.

Collaborative efforts between chemists, biologists, and pharmacologists are critical to advancing the understanding of L-Proline, 5-thioxo-, methyl ester and its derivatives. By leveraging interdisciplinary approaches, researchers can address the complexities of drug design and delivery, ultimately leading to the creation of more effective and targeted therapies. The methyl ester and 5-thioxo groups serve as key structural elements that can be modified to tailor the compound's properties for specific applications, highlighting the importance of continued innovation in this field.

In conclusion, the L-Proline, 5-thioxo-, methyl ester represents a versatile chemical entity with wide-ranging implications in biomedical research. Its unique structure and functional groups make it a valuable candidate for studying enzyme mechanisms, developing prodrugs, and designing biodegradable materials. As research progresses, the CAS number 85178-30-6 compound is likely to play an increasingly important role in advancing therapeutic strategies and improving patient outcomes.